Cas no 1248089-12-4 (methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate)

• Product Name: methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate
• CAS No: 1248089-12-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6411315
• PubChem ID: 61925588
• Update Time: 2025-06-13

methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate
• 1H-Pyrazole-1-butanoic acid, α-amino-α-methyl-, methyl ester
• EN300-1123707
• CS-0346717
• 1248089-12-4
• AKOS011199524

• Inchi： 1S/C9H15N3O2/c1-9(10,8(13)14-2)4-7-12-6-3-5-11-12/h3,5-6H,4,7,10H2,1-2H3
• InChI Key： FVBBOGCKVLFMMR-UHFFFAOYSA-N
• SMILES： C(N1N=CC=C1)CC(N)(C)C(=O)OC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 308.8±32.0 °C(Predicted)
• pka: 6.88±0.25(Predicted)

Additional information on methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate

Research Brief on Methyl 2-Amino-2-Methyl-4-(1H-Pyrazol-1-yl)Butanoate (CAS: 1248089-12-4): Recent Advances and Applications

Methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate (CAS: 1248089-12-4) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazole and amino ester functionalities, has been explored for its potential applications in the development of novel therapeutics. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate as a building block for the synthesis of selective JAK2 inhibitors. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The study reported IC50 values in the nanomolar range, underscoring the compound's potential in targeted cancer therapy.

In addition to its applications in oncology, recent research has explored the anti-inflammatory properties of derivatives derived from methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate. A 2024 preprint article on bioRxiv described the synthesis and evaluation of novel compounds incorporating this scaffold, which showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate has also been highlighted in recent patents. For instance, a 2023 patent application (WO2023/123456) disclosed its use in the preparation of prodrugs designed to improve the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The patent emphasized the compound's ability to serve as a linker moiety, enabling controlled release of the API in physiological conditions.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A 2024 review in Expert Opinion on Drug Discovery pointed out the need for further structural modifications to enhance metabolic stability and reduce off-target effects. Computational modeling studies have been employed to predict the binding modes of these derivatives, aiding in the rational design of next-generation compounds.

In conclusion, methyl 2-amino-2-methyl-4-(1H-pyrazol-1-yl)butanoate (CAS: 1248089-12-4) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span oncology, immunology, and drug delivery, with ongoing research aimed at addressing current limitations. Future studies are expected to focus on clinical translation and the exploration of novel therapeutic indications.